![molecular formula C18H19FN2O2S B4403623 2-[(4-fluorophenyl)thio]-N-[4-(4-morpholinyl)phenyl]acetamide](/img/structure/B4403623.png)
2-[(4-fluorophenyl)thio]-N-[4-(4-morpholinyl)phenyl]acetamide
Overview
Description
2-[(4-fluorophenyl)thio]-N-[4-(4-morpholinyl)phenyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as FMPA and is a member of the thioacetamide family of compounds. FMPA has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.
Mechanism of Action
FMPA's mechanism of action is complex and not fully understood. However, it is believed that the compound works by binding to the active site of HDACs and LSD1, thereby inhibiting their activity. This inhibition leads to changes in the acetylation and methylation of histones, which in turn affects gene expression.
Biochemical and Physiological Effects:
FMPA has been shown to have a wide range of biochemical and physiological effects. These effects include changes in cell proliferation, differentiation, and apoptosis. FMPA has also been shown to have anti-inflammatory and anti-tumor properties, making it a potentially valuable tool in the treatment of cancer and other inflammatory conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of FMPA is its specificity for HDACs and LSD1. This specificity makes it a valuable tool for researchers studying the role of these enzymes in cellular processes. However, FMPA's effects on other enzymes and cellular processes can make it difficult to interpret experimental results. Additionally, FMPA's complex mechanism of action can make it difficult to design experiments that specifically target its effects.
Future Directions
There are several potential future directions for research on FMPA. One area of interest is the development of more specific HDAC and LSD1 inhibitors based on the structure of FMPA. Another potential direction is the study of FMPA's effects on other cellular processes, such as DNA repair and cell cycle regulation. Finally, FMPA's potential as a therapeutic agent for cancer and other inflammatory conditions warrants further investigation.
Scientific Research Applications
FMPA has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is the study of the compound's mechanism of action. FMPA has been shown to inhibit the activity of several enzymes, including histone deacetylases (HDACs) and lysine-specific demethylase 1 (LSD1). These enzymes play important roles in the regulation of gene expression, and their inhibition by FMPA has been shown to have a wide range of effects on cellular processes.
properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-N-(4-morpholin-4-ylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O2S/c19-14-1-7-17(8-2-14)24-13-18(22)20-15-3-5-16(6-4-15)21-9-11-23-12-10-21/h1-8H,9-13H2,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJLNGAGPQUETNN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=C(C=C2)NC(=O)CSC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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